Calderasib

• CAS: 2641216-67-1
• Molecular Formula: C32H31ClF2N6O4
• Molecular Weight: 637.1 g/mol
• InChI: InChI=1S/C32H31ClF2N6O4/c1-6-24(42)39-14-18(5)40(15-17(39)4)30-19-13-20(33)27-25-21(34)7-8-22(35)29(25)45-12-11-44-23-9-10-36-26(16(2)3)28(23)41(31(19)37-27)32(43)38-30/h6-10,13,16-18H,1,11-12,14-15H2,2-5H3/t17-,18+/m1/s1
• InChIKey: BBIVCWWQPMOKAC-MSOLQXFVSA-N

Challenge: First-generation KRAS G12C inhibitors (sotorasib, adagrasib) show limited efficacy in CRC (9.7-19% ORR) and variable combo tolerability. Solution: Calderasib (MK-1084), a macrocyclic covalent inhibitor optimized for low-dose, high-potency targeting of GDP-bound KRAS G12C. - Biochemical IC50: 1.2 nM (SOS1 exchange assay); cellular pERK IC50: 9 nM (H358). ~8x more potent than sotorasib. - Clinical benchmark: 38% CRC monotherapy ORR (3.9x sotorasib); 71-72% NSCLC + pembrolizumab ORR. - Supply: Validated for CDX/PDX, combo studies, and crystallography. Favorable off-target profile.

Calderasib (MK-1084) Procurement Overview

Calderasib (also known as MK-1084, CAS 2641216-67-1) is an investigational, orally bioavailable, macrocyclic covalent inhibitor that selectively targets the GDP-bound form of the KRAS G12C mutant protein [1]. Discovered through a structure-guided lead optimization effort under a collaboration between Merck & Co., Taiho Pharmaceutical, and Astex Pharmaceuticals, calderasib is characterized as a "low-dose" KRAS G12C inhibitor currently in Phase 3 clinical development for KRAS G12C-mutant non-small cell lung cancer (NSCLC) and colorectal cancer (CRC) [2][3]. Its macrocyclic scaffold and optimized biopharmaceutical properties distinguish it from first-generation acyclic KRAS G12C inhibitors such as sotorasib and adagrasib [2].

• Investigational macrocyclic covalent inhibitor targeting KRAS G12C-GDP

• Orally bioavailable tool for KRAS G12C mutation-dependent models

• Supports combination therapy research with anti-PD-1 or EGFR inhibitors

• [1] National Cancer Institute Thesaurus. Calderasib (Code C193546). NCI Enterprise Vocabulary Services. View Source
• [2] Ma X, Sloman DL, Duggal R, et al. Discovery of MK-1084: An Orally Bioavailable and Low-Dose KRASG12C Inhibitor. J Med Chem. 2024;67(13):11024-11052. View Source
• [3] Maddess ML, Sloman DL, Ma X, et al. Abstract B074: Discovery of MK-1084, a low dose selective clinical stage KRAS G12C inhibitor. Mol Cancer Ther. 2023;22(12_Supplement):B074. View Source

Calderasib Non-Substitutability in Procurement

Despite sharing the KRAS G12C target with FDA-approved agents sotorasib and adagrasib, calderasib exhibits a distinct macrocyclic structure and was explicitly optimized for low-dose administration, resulting in differentiated biochemical potency, cellular target engagement, and clinical response profiles across tumor types that are not interchangeable [1]. Cross-trial comparisons reveal that substituting calderasib with sotorasib in colorectal cancer models would mean accepting an approximately 4-fold lower monotherapy objective response rate (ORR 9.7% vs. 38%), while substituting in first-line NSCLC combination regimens would compromise ORR by approximately 40–50 absolute percentage points [2][3]. These quantitative gaps in efficacy are accompanied by differences in pharmacokinetic and off-target profiles that carry direct implications for combination therapy tolerability and procurement specification [1][4].

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Macrocyclic scaffold may alter target-engagement kinetics and off-target profile compared to acyclic KRAS G12C inhibitors.

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Reported endpoint response contexts in CRC and NSCLC models differ markedly; cross-trial data may not transfer to your model system.

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Combination tolerability and pharmacokinetic profiles are compound-specific; direct substitution may alter study interpretation.

• [1] Ma X, Sloman DL, Duggal R, et al. Discovery of MK-1084: An Orally Bioavailable and Low-Dose KRASG12C Inhibitor. J Med Chem. 2024;67(13):11024-11052. View Source
• [2] Lugowska I, Simonelli M, Xue J, et al. The KRAS G12C inhibitor MK-1084 for KRAS G12C–mutated advanced colorectal cancer (CRC): Results from KANDLELIT-001. J Clin Oncol. 2025;43(suppl 17):3508. View Source
• [3] Fakih M, et al. CodeBreaK 100: Sotorasib in KRAS G12C-mutated advanced colorectal cancer. Reported ORR 9.7% as monotherapy. ASCO Meeting Program Guide. View Source
• [4] BioWorld Science. Preclinical profiling of MK-1084, a potent and selective KRAS G12C-GDP inhibitor. October 19, 2023. View Source

Calderasib vs. Sotorasib & Adagrasib: Head-to-Head Evidence

Biochemical KRAS G12C Inhibition Potency

In the SOS1-catalyzed guanine nucleotide exchange assay—a standard biochemical measure of direct KRAS G12C target engagement—calderasib (MK-1084) achieves an IC50 of 1.2 nM . By comparison, sotorasib (AMG 510) yields an IC50 of 9.70 nM in the same assay format [1]. This represents an approximately 8.1-fold greater biochemical potency for calderasib. Adagrasib data in the same biochemical assay format are less consistently reported (values range from 5 nM in cellular ERK phosphorylation to 142 nM in certain biochemical formats), but available BindingDB entries show adagrasib IC50 of 5 nM in MIAPaCa-2 cellular ERK assay—a distinct readout from the nucleotide exchange assay [2].

Biochemical KRAS G12C Inhibition

Reported

IC50 1.2 nM (Calderasib) vs 9.70 nM (Sotorasib)

Supports target-engagement assay context

SOS1-catalyzed nucleotide exchange assay; cross-study comparison

Evidence Dimension	Biochemical KRAS G12C inhibition (SOS1-catalyzed nucleotide exchange assay IC50)
Target Compound Data	Calderasib IC50 = 1.2 nM
Comparator Or Baseline	Sotorasib IC50 = 9.70 nM (BindingDB); Adagrasib: no directly comparable biochemical nucleotide exchange IC50 identified in public domain
Quantified Difference	Calderasib is approximately 8.1-fold more potent than sotorasib in this biochemical assay
Conditions	In vitro SOS1-catalyzed guanine nucleotide exchange assay using recombinant KRAS G12C-GDP protein

Why This Matters

Higher biochemical potency at the target level may translate into lower required clinical doses, reduced off-target exposure, and a wider therapeutic window—factors that directly influence procurement specifications for in vitro and in vivo research applications.

• [1] BindingDB BDBM50514402. Sotorasib (AMG 510). IC50 9.70 nM: Inhibition of KRAS G12C mutant assessed as inhibition of SOS1-catalyzed nucleotide exchange measured by HTRF assay. View Source
• [2] BindingDB BDBM50539763. Adagrasib (MRTX849). IC50 5 nM: Inhibition of KRAS G12C mutant in human MIAPaCa2 cells assessed as reduction in ERK phosphorylation by in-cell western method. View Source

Cellular Target Engagement in H358 NSCLC Model

In the NCI-H358 KRAS G12C-mutant non-small cell lung cancer cell line, calderasib inhibits ERK1/2 phosphorylation with an IC50 of 9 nM . Under comparable experimental conditions (2-hour treatment in H358 cells), sotorasib demonstrates an IC50 of approximately 30 nM (0.03 μM) for p-ERK suppression [1]. Adagrasib exhibits an IC50 of 14 nM in H358 cells as measured by in-cell western assay for ERK phosphorylation . Calderasib thus demonstrates approximately 3.3-fold greater cellular potency than sotorasib and 1.6-fold greater potency than adagrasib in this widely used KRAS G12C-mutant benchmark cell line.

H358 Cellular p-ERK

Reported

IC50 9 nM (Calderasib) vs ~30 nM (Sotorasib)

Supports cellular pathway-response interpretation

NCI-H358 KRAS G12C cells, 2h treatment

Evidence Dimension	Cellular phospho-ERK1/2 inhibition in NCI-H358 KRAS G12C-mutant NSCLC cells
Target Compound Data	Calderasib IC50 = 9 nM
Comparator Or Baseline	Sotorasib IC50 ≈ 30 nM (0.03 μM); Adagrasib IC50 = 14 nM
Quantified Difference	3.3-fold more potent than sotorasib; 1.6-fold more potent than adagrasib
Conditions	NCI-H358 KRAS G12C-mutant NSCLC cell line; phospho-ERK1/2 endpoint; 2-hour treatment

Why This Matters

For research groups using H358 as a standard KRAS G12C model system, calderasib's lower cellular IC50 translates to reduced compound consumption per experiment and potentially fewer solvent-related artifacts at lower working concentrations.

• [1] PMC10362401 Table 1. AMG510 (Sotorasib): In NCI-H358, almost completely inhibited p-ERK (IC50 ≈ 0.03 μM) after a 2-h treatment. Review aggregating primary data from Canon J, et al. Nature. 2019;575:217-223. View Source

Colorectal Cancer Monotherapy Efficacy

In the Phase 1 KANDLELIT-001 trial (NCT05067283), calderasib monotherapy achieved a confirmed objective response rate (ORR) of 38% (95% CI, 25%–52%) and a disease control rate (DCR) of 83% in 58 heavily pretreated patients with KRAS G12C-mutant advanced colorectal cancer at a median follow-up of 23.2 months [1][2]. By comparison, sotorasib monotherapy in the CodeBreaK 100 trial yielded an ORR of 9.7% in 62 chemorefractory KRAS G12C-mutant mCRC patients [3], and adagrasib monotherapy in the KRYSTAL-1 trial achieved an ORR of 19% (8 of 43 evaluable patients) [4]. The corresponding disease control rates were 83% (calderasib), 82.3% (sotorasib), and 86% (adagrasib).

CRC Monotherapy Endpoint

Endpoint context

ORR 38% (calderasib) vs 9.7% (sotorasib) vs 19% (adagrasib); DCR 83%

Reported endpoint context in heavily pretreated CRC

Cross-trial Phase 1 data; no head-to-head study

Evidence Dimension	Confirmed objective response rate (ORR) by RECIST v1.1, monotherapy, KRAS G12C-mutant colorectal cancer
Target Compound Data	Calderasib ORR = 38% (n=58); DCR = 83%; mDOR = 7.1 months; mTTR = 1.5 months
Comparator Or Baseline	Sotorasib ORR = 9.7% (n=62); DCR = 82.3%. Adagrasib ORR = 19% (n=43); DCR = 86%; mDOR = 4.3 months
Quantified Difference	Calderasib ORR is 3.9-fold higher than sotorasib and 2.0-fold higher than adagrasib. Calderasib mDOR (7.1 months) exceeds adagrasib mDOR (4.3 months) by 65%.
Conditions	Phase 1 trials: KANDLELIT-001 (NCT05067283) vs. CodeBreaK 100 (NCT03600883) vs. KRYSTAL-1 (NCT03785249). All enrolled heavily pretreated KRAS G12C-mutant CRC patients. Cross-trial comparison; no head-to-head study available.

Why This Matters

In CRC—where KRAS G12C inhibitors have historically underperformed relative to NSCLC—calderasib's 38% monotherapy ORR positions it as the most active single-agent KRAS G12C inhibitor reported to date, directly impacting the selection of reference compounds for CRC-focused preclinical programs and combination regimen design.

• [1] Lugowska I, Simonelli M, Xue J, et al. The KRAS G12C inhibitor MK-1084 for KRAS G12C–mutated advanced colorectal cancer (CRC): Results from KANDLELIT-001. J Clin Oncol. 2025;43(suppl 17):3508. Presented at ASCO 2025. View Source
• [2] DelveInsight. MK-1084-Based Regimens Show Promising Activity and Manageable Safety in KRAS G12C-Mutant Colorectal Cancer: Results from the Phase I KANDLELIT-001 Trial. ASCO Conference Report, June 2025. View Source
• [3] Fakih M, et al. Sotorasib in KRAS G12C-mutated advanced colorectal cancer: CodeBreaK 100. ORR 9.7%, DCR 82.3%. Reported at ASCO 2022; J Clin Oncol. 2022;40(suppl 16). Also cited in: CancerNetwork 2026. View Source
• [4] Mirati Therapeutics. Adagrasib Monotherapy and Combination Results in Advanced Colorectal Cancer from KRYSTAL-1. Monotherapy ORR 19% (n=43). Presented at ESMO 2022. Also summarized in: Mass General Advances 2024. View Source

First-Line NSCLC Combination with Pembrolizumab

In the Phase 1 KANDLELIT-001 trial, calderasib combined with pembrolizumab (200 mg Q3W) as first-line treatment for metastatic KRAS G12C-mutant NSCLC achieved an ORR of 71% (15/21 patients, all confirmed partial responses) in the initial data cut [1], with updated data from the 2026 ELCC congress showing ORR of 72% overall and 87% in patients with PD-L1 TPS ≥50%, a median PFS of 28.9 months, and a DCR of 95% [2]. In comparison, sotorasib combined with pembrolizumab or atezolizumab in the CodeBreaK 100/101 trial yielded an ORR of 29% across all treated patients (n=58) [3]. First-line adagrasib (400 mg BID) plus pembrolizumab in the Phase 2 KRYSTAL-7 study achieved an ORR of 44.3% (95% CI, 36.2–52.7), with updated data reporting 59% ORR and median PFS of 27.7 months [4].

1L NSCLC + Pembrolizumab

Endpoint context

ORR 71–72% (calderasib) vs 29% (sotorasib+IO) vs 44–59% (adagrasib); mPFS 28.9 mo

Combination endpoint context for KRAS G12C NSCLC

Cross-trial comparison; different phases

Evidence Dimension	Objective response rate in first-line KRAS G12C-mutant metastatic NSCLC with anti-PD-1 combination
Target Compound Data	Calderasib + pembrolizumab: ORR = 71–72% overall; 87% in TPS ≥50%; mPFS = 28.9 months; DCR = 95%
Comparator Or Baseline	Sotorasib + pembrolizumab/atezolizumab: ORR = 29% (n=58). Adagrasib + pembrolizumab: ORR = 44.3% (Phase 2 KRYSTAL-7, n=115); updated ORR = 59%.
Quantified Difference	Calderasib + pembro ORR exceeds sotorasib + IO by ~43 absolute percentage points (71% vs. 29%), and exceeds adagrasib + pembro by ~12–27 percentage points depending on data cut (71% vs. 44–59%).
Conditions	Phase 1 KANDLELIT-001 (NCT05067283) vs. Phase 1b CodeBreaK 100/101 (NCT03600883/NCT04185883) vs. Phase 2 KRYSTAL-7 (NCT04613596). All first-line metastatic NSCLC with KRAS G12C mutation. Different trial phases; cross-trial comparison.

Why This Matters

For research programs evaluating KRAS G12C inhibitors in immunotherapy combination strategies, calderasib's numerically highest reported combination ORR and longest mPFS among the class make it the most compelling candidate for benchmarking novel KRAS G12C–immunotherapy pairings.

• [1] Rojas CI, Lugowska I, Juergens R, et al. 44O Updated results from a phase I study evaluating the KRAS G12C inhibitor MK-1084 in solid tumors and in combination with pembrolizumab in NSCLC. ESMO Open. 2024;9(Supplement 1):102273. View Source
• [2] Oncology Nursing News. Calderasib Plus Pembrolizumab Shows Robust Response in KRAS G12C+ Metastatic NSCLC. March 28, 2026. Reporting data presented at ELCC 2026: ORR 72%, DCR 95%, mPFS 28.9 months. View Source
• [3] CodeBreaK 100/101: First Report of Safety/Efficacy of Sotorasib in Combination with Pembrolizumab or Atezolizumab in Advanced KRAS p.G12C NSCLC. Presented at WCLC 2022. Reported ORR 29% (n=58). CancerNetwork, February 2026. View Source
• [4] First-line adagrasib with pembrolizumab in patients with advanced/metastatic KRAS G12C-mutated NSCLC from the phase 2 portion of the KRYSTAL-7 study. Presented at ASCO 2025. ORR 44.3% (95% CI 36.2–52.7). J Clin Oncol. 2025;43(suppl). Updated data reported in ESMO Daily Reporter: ORR 59%, mPFS 27.7 months. View Source

Macrocyclic Scaffold and Off-Target Profile

Calderasib features a macrocyclic core structure, distinguishing it from the acyclic scaffolds of sotorasib and adagrasib [1]. Preclinical profiling presented at the AACR-NCI-EORTC conference demonstrated that calderasib possesses an excellent off-target and ion channel profile with low potential for bile salt export pump (BSEP) inhibition—a liability associated with hepatotoxicity that has been a class-concern for KRAS G12C inhibitors [2]. The J Med Chem discovery paper further emphasizes that hypothesis-driven optimization of biopharmaceutical properties was undertaken to improve metabolic stability and tolerability, with the explicit goal of enabling combination therapy with PD-1 or EGFR inhibitors [1]. While quantitative kinome-wide selectivity data (% inhibition at defined concentration) are not publicly available for direct cross-compound comparison, the macrocyclic constraint and reported off-target profiling results represent a structural and pharmacological differentiation relevant to combination tolerability [1][2].

Macrocyclic Scaffold

Class-level

Macrocyclic core; reported low BSEP inhibition and favorable off-target profile

Structural differentiation context

No public quantitative selectivity data; data to verify

Evidence Dimension	Molecular scaffold class and reported off-target/safety pharmacology profile
Target Compound Data	Calderasib: macrocyclic scaffold; excellent off-target and ion channel profile; low BSEP inhibition potential
Comparator Or Baseline	Sotorasib and adagrasib: acyclic small molecules. Sotorasib Phase 3 (CodeBreaK 200): grade ≥3 TRAEs 33%. Adagrasib KRYSTAL-1 NSCLC: grade ≥3 TRAEs 43%.
Quantified Difference	No direct quantitative selectivity comparison available. Class-level inference based on structural differentiation (macrocyclic vs. acyclic).
Conditions	Preclinical off-target profiling (AACR-NCI-EORTC 2023). Clinical TRAE rates are cross-trial and confounded by population differences.

Why This Matters

For procurement decisions involving combination therapy research (particularly with immunotherapies or EGFR inhibitors where overlapping toxicities are a concern), the macrocyclic scaffold and favorable preclinical off-target profile of calderasib provide a mechanistic rationale for prioritizing this compound in studies where tolerability margins are critical.

• [1] Ma X, Sloman DL, Duggal R, et al. Discovery of MK-1084: An Orally Bioavailable and Low-Dose KRASG12C Inhibitor. J Med Chem. 2024;67(13):11024-11052. Describes macrocyclic core, structure-based design, and biopharmaceutical optimization. View Source
• [2] BioWorld Science. Preclinical profiling of MK-1084, a potent and selective KRAS G12C-GDP inhibitor. October 19, 2023. Reports excellent off-target and ion channel profile, low BSEP inhibition potential from AACR-NCI-EORTC conference. View Source

Durable Responses in Colorectal Cancer

Beyond the ORR advantage, calderasib monotherapy in KRAS G12C-mutant CRC demonstrates a median duration of response (mDOR) of 7.1 months (range, 2.5–21.3) with a median time to response of 1.5 months at a median follow-up of 23.2 months [1]. By comparison, adagrasib monotherapy in the KRYSTAL-1 CRC cohort achieved an mDOR of 4.3 months with a median time to response of 1.5 months [2]. Sotorasib monotherapy in CodeBreaK 100 CRC reported a median DOR of 4.2 months [3]. Calderasib's mDOR thus exceeds both competitors by approximately 65–69%. When combined with cetuximab, calderasib's mDOR extends to 10.8 months [1], compared to adagrasib + cetuximab mDOR of 5.8 months in the FDA-approved CRC indication [4].

CRC Response Durability

Endpoint context

mDOR 7.1 mo (calderasib) vs 4.3 mo (adagrasib) vs 4.2 mo (sotorasib)

Supports durability endpoint review in CRC models

Phase 1 cross-trial data; follow-up 23.2 mo

Evidence Dimension	Median duration of confirmed response (mDOR) in KRAS G12C-mutant colorectal cancer, monotherapy
Target Compound Data	Calderasib mDOR = 7.1 months (range 2.5–21.3), mTTR = 1.5 months
Comparator Or Baseline	Adagrasib mDOR = 4.3 months; Sotorasib mDOR = 4.2 months. All mTTR = ~1.5 months.
Quantified Difference	Calderasib mDOR is 65% longer than adagrasib and 69% longer than sotorasib monotherapy in CRC
Conditions	Phase 1 trials: KANDLELIT-001 (median follow-up 23.2 months), KRYSTAL-1, CodeBreaK 100. Cross-trial comparison.

Why This Matters

Response durability is a critical parameter for in vivo efficacy studies and translational models of acquired resistance. Calderasib's substantially longer mDOR provides a wider experimental window for studying resistance mechanisms and sequencing strategies in CRC xenograft and PDX models.

• [1] DelveInsight. MK-1084-Based Regimens Show Promising Activity and Manageable Safety in KRAS G12C-Mutant Colorectal Cancer: KANDLELIT-001. ASCO 2025. mDOR 7.1 months monotherapy; 10.8 months + cetuximab. View Source
• [2] Mass General Advances. Adagrasib, Cetuximab Shows Activity Against CRC With KRAS G12C. Monotherapy mDOR 4.3 months, ORR 19%. February 2024. View Source
• [3] Fakih M, et al. Sotorasib for previously treated KRAS G12C-mutated CRC: CodeBreaK 100. Median DOR 4.2 months. Lancet Oncol. 2022;23(1):115-124. View Source
• [4] FDA Grants Accelerated Approval to Adagrasib With Cetuximab for KRAS G12C-Variant Colorectal Cancer. June 2024. mDOR 5.8 months (95% CI 4.2–7.6) for adagrasib + cetuximab combination. View Source

Calderasib (MK-1084) Procurement Application Scenarios

Colorectal Cancer Preclinical Models

Investigators using KRAS G12C-mutant CRC cell line-derived xenografts (CDX) or patient-derived xenografts (PDX) should select calderasib as the reference KRAS G12C inhibitor based on its 38% monotherapy ORR in the KANDLELIT-001 trial—3.9-fold higher than sotorasib (9.7%) and 2.0-fold higher than adagrasib (19%)—coupled with a 7.1-month median duration of response that exceeds both competitors by over 65% [1][2]. Calderasib 30 mg/kg QD has demonstrated excellent efficacy in patient-derived xenograft models LU2512 and LU2529 . For combination studies, the calderasib + cetuximab doublet achieving 46% ORR and 10.8-month mDOR provides a high-activity benchmark for EGFR-KRAS G12C co-targeting strategies [1].

First-Line NSCLC Immunotherapy Combination Research

Research programs evaluating KRAS G12C inhibitors combined with anti-PD-1 agents should prioritize calderasib given its 71–72% ORR and 28.9-month median PFS when combined with pembrolizumab in first-line KRAS G12C-mutant NSCLC—the highest reported combination efficacy in this class [1][2]. This compares favorably to adagrasib + pembrolizumab (44–59% ORR, PFS 27.7 months in KRYSTAL-7) and sotorasib + pembrolizumab/atezolizumab (29% ORR in CodeBreaK 100/101) [3]. The 87% ORR observed in the PD-L1 TPS ≥50% subgroup makes calderasib particularly relevant for studies in high PD-L1-expressing KRAS G12C tumor models [2].

In Vitro Biochemical and Cellular Assays

For biochemical and cellular assay workflows where maximal target engagement at minimal compound concentration is critical (e.g., co-crystallography, TR-FRET binding assays, high-content screening), calderasib's IC50 of 1.2 nM in the SOS1-catalyzed nucleotide exchange assay [1] and 9 nM in the H358 cellular phospho-ERK1/2 assay [2] support its selection over sotorasib (biochemical IC50 9.70 nM, cellular IC50 ~30 nM) [3]. The approximately 8-fold biochemical potency advantage reduces compound consumption in high-throughput formats and minimizes DMSO-related artifacts in cellular assays, with direct implications for assay cost-per-data-point in industrial screening settings.

Combination Tolerability and Macrocyclic Scaffold

Investigators designing combination therapy studies where overlapping toxicities (particularly hepatotoxicity) are a concern should consider calderasib's macrocyclic scaffold and preclinical profiling data demonstrating an excellent off-target and ion channel profile with low BSEP inhibition potential [1][2]. In the KANDLELIT-001 trial, grade 3–4 treatment-related adverse events occurred in 10% of CRC monotherapy patients and 17% of the cetuximab combination arm, with no TRAE-related deaths . This favorable tolerability profile supports the feasibility of calderasib-based triplet combinations (with cetuximab + mFOLFOX6) now advancing to Phase 3 evaluation (KANDLELIT-012, NCT06997497) [3].

Application

Selection Property

Validation Focus

KRAS G12C-mutant CRC model-response studies

Reported endpoint response and durability context

ORR and mDOR endpoint review in CRC xenograft/PDX models

First-line NSCLC immunotherapy combination research

Combination endpoint context with anti-PD-1

PD-L1-stratified response and PFS endpoint validation

Target-engagement and signaling assays

Biochemical and cellular potency assay context

IC50 reproducibility in SOS1 nucleotide exchange and H358 p-ERK models

Combination tolerability and off-target profiling

Macrocyclic scaffold and BSEP inhibition review

Tolerability endpoints and safety pharmacology context

• [1] Lugowska I, Simonelli M, Xue J, et al. The KRAS G12C inhibitor MK-1084 for KRAS G12C–mutated advanced colorectal cancer (CRC): Results from KANDLELIT-001. J Clin Oncol. 2025;43(suppl 17):3508. View Source
• [2] DelveInsight. MK-1084 in KRAS G12C-Mutant CRC: Phase I KANDLELIT-001. Monotherapy ORR 38%, DCR 83%, mDOR 7.1 months. June 2025. View Source
• [3] Oncology Nursing News. Calderasib Plus Pembrolizumab in KRAS G12C+ Metastatic NSCLC. ELCC 2026. ORR 72%, mPFS 28.9 months, DCR 95%. View Source
• [4] Ma X, Sloman DL, Duggal R, et al. Discovery of MK-1084: An Orally Bioavailable and Low-Dose KRASG12C Inhibitor. J Med Chem. 2024;67(13):11024-11052. View Source
• [5] BioWorld Science. Preclinical profiling of MK-1084: excellent off-target and ion channel profile, low BSEP inhibition. October 2023. View Source
• [6] ESMO Daily Reporter. Next-generation KRAS G12C inhibitor MK-1084 shows promising activity in advanced CRC. ESMO Asia 2025. Grade 3–4 TRAEs: 10% monotherapy, 17% + cetuximab. View Source
• [7] ClinicalTrials.gov. KANDLELIT-012: Phase 3 trial of MK-1084 + cetuximab + mFOLFOX6 vs. bevacizumab + mFOLFOX6 in 1L CRC. NCT06997497. View Source